Cas no 1235235-70-7 (methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate)

• Product Name: methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate
• CAS No: 1235235-70-7
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 5894928
• PubChem ID: 49684886
• Update Time: 2025-08-05

methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• DGYGEQKORHCYMY-UHFFFAOYSA-N
• methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate
• 1235235-70-7
• F5017-1912
• AKOS024490369
• methyl 4-[[(2,5-dimethylphenyl)sulfonylamino]methyl]piperidine-1-carboxylate
• methyl 4-((2,5-dimethylphenylsulfonamido)methyl)piperidine-1-carboxylate
• VU0629867-1

• Inchi： 1S/C16H24N2O4S/c1-12-4-5-13(2)15(10-12)23(20,21)17-11-14-6-8-18(9-7-14)16(19)22-3/h4-5,10,14,17H,6-9,11H2,1-3H3
• InChI Key： DGYGEQKORHCYMY-UHFFFAOYSA-N
• SMILES： N1(C(OC)=O)CCC(CNS(C2=CC(C)=CC=C2C)(=O)=O)CC1

Computed Properties

• Exact Mass: 340.14567842g/mol
• Monoisotopic Mass: 340.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.1Ų

Additional information on methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate

Methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate (CAS No. 1235235-70-7): A Comprehensive Overview

Methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate, identified by its CAS number 1235235-70-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate moiety, contribute to its distinctive chemical properties and biological interactions.

The synthesis and characterization of this compound have been the focus of several studies aimed at understanding its pharmacological profile. The presence of a piperidine ring in the molecular structure suggests potential interactions with biological targets such as enzymes and receptors. Piperidine derivatives are well-known for their role in drug development due to their ability to modulate various biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mechanism of action of this compound more accurately. Molecular docking studies have indicated that Methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate may interact with specific proteins involved in inflammatory responses and signal transduction. These findings are particularly relevant given the increasing interest in developing novel therapeutic agents for chronic inflammatory diseases.

The role of sulfonamido groups in medicinal chemistry cannot be overstated. These functional groups are known for their ability to enhance binding affinity and selectivity, making them valuable in the design of drugs targeting various diseases. In the case of Methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate, the sulfonamido moiety is strategically positioned to interact with biological targets, potentially leading to the development of new treatments.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The specific substitution pattern in Methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate may allow it to interact with receptors involved in cognitive function and mood regulation. This opens up possibilities for its use in conditions such as Alzheimer's disease and depression.

In addition to its pharmacological potential, Methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate has interesting chemical properties that make it a valuable tool for synthetic chemists. Its stability under various reaction conditions allows for diverse functionalization strategies, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility is crucial for drug discovery efforts aimed at optimizing potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key steps include the formation of the piperidine ring and the introduction of the sulfonamido group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These methods are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

Evaluation of Methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate has been conducted using a range of biochemical assays. These assays have provided insights into its mechanism of action and potential side effects. For instance, studies using cell-based models have shown that this compound can modulate enzyme activity relevant to inflammation and pain pathways. Such findings are crucial for assessing its therapeutic potential and identifying any risks associated with its use.

The future direction of research on Methyl 4-[(2,5-dimethylbenzenesulfonamido)methyl]piperidine-1-carboxylate includes further exploration of its pharmacological properties and clinical translation. Preclinical studies are ongoing to evaluate its efficacy and safety profile in animal models. If these studies yield positive results, clinical trials may be initiated to assess its potential as a therapeutic agent for human diseases.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. Methyl 4-[(2,5-dimethylenesulfonamidomethy)piperidine-1-carboxylate serves as an excellent example of how interdisciplinary research can lead to innovative therapeutic solutions. Its unique structure and promising biological activity make it a valuable candidate for further investigation.